Cas no 343569-06-2 (1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride)

• Product name: 1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride
• CAS No: 343569-06-2
• MF: C₅H₆Cl₂N₂O
• MW: 181.01993894577
• MDL: MFCD03659705
• CID: 67756
• PubChem ID: 2776553

1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride
• 1-Methyl-1H-imidazole-5-carbonyl-chloride hydrochloride
• 3-methylimidazole-4-carbonyl chloride,hydrochloride
• 1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride , Tech.
• 3-Methyl-3H-Imidazole-4-Carbonyl Chloride Hydrochloride
• 1H-Imidazole-5-carbonylchloride, 1-methyl-, monohydrochloride (9CI)
• 3-Methyl-3H-imidazole-4-carbonylchloride hydrochloride
• AS-38112
• EN300-244556
• BP-10036
• J-504868
• BCP13036
• CS-0380547
• FT-0608037
• 1-methyl-1H-imidazole-5-carbonyl chloride hydrochloride, AldrichCPR
• IRADJQMSOFSMNS-UHFFFAOYSA-N
• 3-methylimidazole-4-carbonyl chloride;hydrochloride
• MFCD03659705
• SCHEMBL1024532
• A822188
• DTXSID30380180
• 1-Methyl-1H-imidazole-5-carbonylchloridehydrochloride
• 1-METHYLIMIDAZOLE-5-CARBONYL CHLORIDE HCL
• AMY24826
• 1-Methyl-1h-imidazole-5-carbonyl chloride, HCl
• 343569-06-2
• AKOS006229229
• 1-Methyl-1H-Imidazole-5-Carbonyl Chloride HCl

• MDL： MFCD03659705
• Inchi： 1S/C5H5ClN2O.ClH/c1-8-3-7-2-4(8)5(6)9;/h2-3H,1H3;1H
• InChI Key： IRADJQMSOFSMNS-UHFFFAOYSA-N
• SMILES： CN1C=NC=C1C(=O)Cl.Cl

Computed Properties

• Exact Mass: 179.98600
• Monoisotopic Mass: 179.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• Color/Form: Solid
• Melting Point: 214-219 ºC
• Boiling Point: 296.7°Cat760mmHg
• Flash Point: 133.2°C
• Refractive Index: 1.584
• PSA: 34.89000
• LogP: 1.60110

1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H314;H318
• Warning Statement： P280;P301+P330+P331;P305+P351+P338;P310
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： R34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：2-8 °C
• Safety Term：S26;S36/37/39;S45

1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride

Comprehensive Overview of 1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride (CAS No. 343569-06-2)

1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride (CAS No. 343569-06-2) is a specialized organic compound with significant applications in pharmaceutical and chemical synthesis. This compound, often referred to as imidazole carbonyl chloride derivative, is a key intermediate in the production of various bioactive molecules. Its unique structure, featuring an imidazole ring and a reactive carbonyl chloride group, makes it highly valuable for researchers and industries focused on drug discovery and fine chemicals.

The growing interest in heterocyclic compounds like 1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride is driven by their versatility in medicinal chemistry. Recent trends in AI-driven drug discovery and green chemistry have highlighted the importance of such intermediates. For instance, researchers are increasingly searching for "sustainable synthesis methods for imidazole derivatives" or "applications of carbonyl chlorides in pharmaceuticals," reflecting the compound's relevance in modern science.

From a structural perspective, the imidazole core of this compound is notable for its nitrogen-rich heterocycle, which is a common motif in many FDA-approved drugs. The carbonyl chloride moiety adds reactivity, enabling facile conjugation with amines or alcohols to form amides or esters. This property is particularly useful in peptide synthesis and small-molecule drug development, where precision and efficiency are paramount.

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Safety and handling are also critical considerations. While not classified under restricted categories, proper storage in anhydrous conditions and use of personal protective equipment (PPE) are recommended. This aligns with broader industry shifts toward responsible chemical management and lab safety protocols, topics frequently queried by professionals.

In summary, 1-Methyl-1H-imidazole-5-carbonyl chloride hydrochloride (CAS No. 343569-06-2) is a pivotal compound bridging organic synthesis and applied chemistry. Its role in drug design, coupled with emerging technologies like AI-assisted research, ensures its continued prominence in scientific literature and industrial applications.